Cas no 1341959-96-3 (3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid)

• Product Name: 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid
• CAS No: 1341959-96-3
• MF: C₉H₄BrFO₂
• MW: 243.029265403748
• CID: 5700313
• PubChem ID: 64535562
• Update Time: 2025-10-24

3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 1341959-96-3
• 3-(4-bromo-2-fluorophenyl)prop-2-ynoic acid
• CS-0343877
• EN300-743545
• 3-(4-Bromo-2-fluorophenyl)propiolic acid
• AKOS013860526
• 3-(4-bromo-2-fluorophenyl)prop-2-ynoicacid
• 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-
• 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid

• Inchi： 1S/C9H4BrFO2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1,3,5H,(H,12,13)
• InChI Key： RFLLEBJDPCEFSW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 241.93787g/mol
• Monoisotopic Mass: 241.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 1.29±0.10(Predicted)

Additional information on 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid

Introduction to 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid (CAS No. 1341959-96-3)

3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid, identified by the chemical identifier CAS No. 1341959-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of propynoic acids, which are characterized by the presence of a propynyl group (-C≡C-H) attached to a carboxylic acid moiety. The molecular structure of this compound incorporates both bromine and fluorine substituents on a phenyl ring, which are strategically positioned to modulate its electronic and steric properties. These features make it a valuable scaffold for the development of novel bioactive molecules.

The 4-bromo-2-fluorophenyl moiety is particularly noteworthy, as halogenated aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The bromine atom, in particular, can serve as a handle for further chemical modifications, such as cross-coupling reactions, while the fluorine atom can influence the compound's lipophilicity and metabolic profile. Such structural attributes have made 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health and disease. The propynoic acid core of 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid has been investigated for its potential as a pharmacophore in several therapeutic areas. For instance, propynoic acid derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The unique combination of substituents in this compound may confer selective interactions with biological targets, thereby minimizing off-target effects.

One of the most compelling aspects of 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid is its versatility in synthetic chemistry. The presence of both the propynyl and carboxylic acid functional groups allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific applications. For example, the carboxylic acid group can be esterified or amidated to improve solubility or bioavailability, while the propynyl group can undergo Sonogashira coupling reactions to introduce additional aromatic or heteroaromatic units. These synthetic possibilities make it an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the potential of halogenated aromatic compounds like 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid in modulating signaling pathways associated with neurological disorders. The ability of these compounds to interact with specific receptors or enzymes has led to their investigation as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The 4-bromo-2-fluorophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable component in structure-based drug design.

The pharmaceutical industry has also explored the use of propynoic acid derivatives as antiviral agents. The unique electronic properties conferred by the bromine and fluorine substituents may enable these compounds to disrupt viral replication mechanisms by inhibiting key enzymes or interfering with host-virus interactions. Preliminary computational studies have suggested that 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid could interact with viral proteases or polymerases, potentially leading to the development of new antiviral therapies.

In addition to its therapeutic potential, 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid has been studied for its role in materials science and nanotechnology. The conjugated system present in its structure allows it to exhibit interesting photophysical properties, making it suitable for applications in organic electronics and optoelectronic devices. Researchers have investigated its use as a building block for organic semiconductors and light-emitting diodes (OLEDs), where its ability to absorb and emit light across different wavelengths could be exploited.

The synthesis of 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include bromination and fluorination of a phenyl precursor, followed by propargylation and carboxylation reactions to introduce the propynyl and carboxylic acid functionalities, respectively. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields.

The safety profile of 3-(4-Bromo-2-fluorophenyl)prop-2-ynoic acid is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it exhibits moderate solubility and stability under physiological conditions, further toxicological assessments are necessary to evaluate its potential side effects. Computational modeling has been employed to predict possible metabolic pathways and interactions with biological systems, providing valuable insights into its safety profile before moving into preclinical testing.

In conclusion,3-(4-Bromo - 2 - fluoro phen yl ) prop - 2 - ynoi c aci d ( CAS No . 1341959 - 96 - 3 ) represents a fascinating compound with diverse applications spanning pharmaceuticals, materials science, and nanotechnology . Its unique structural features , including the 4-bromo - 2 - fluoro phen yl moiety , make it a versatile scaffold for further chemical exploration . As research continues , this compound is likely to play an increasingly important role in developing innovative solutions across multiple scientific disciplines .